Cas no 100347-69-1 (Benzoic acid,3,5-di-2-propen-1-yl-4-(2-propen-1-yloxy)-)

Benzoic acid,3,5-di-2-propen-1-yl-4-(2-propen-1-yloxy)- structure
100347-69-1 structure
Product Name:Benzoic acid,3,5-di-2-propen-1-yl-4-(2-propen-1-yloxy)-
CAS No:100347-69-1
MF:C16H18O3
MW:258.312325000763
CID:178414
PubChem ID:57809
Update Time:2025-04-19

Benzoic acid,3,5-di-2-propen-1-yl-4-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-di-2-propen-1-yl-4-(2-propen-1-yloxy)-
    • 4-prop-2-enoxy-3,5-bis(prop-2-enyl)benzoic acid
    • 3,5-di(prop-2-en-1-yl)-4-(prop-2-en-1-yloxy)benzoic acid
    • 3,5-Diallyl-4-allyloxy-benzoesaeure
    • 3,5-diallyl-4-allyloxy-benzoic acid
    • 4-Allyloxy-3,5-diallylbenzoic acid
    • AC1L1NQK
    • AC1Q5TMK
    • BENZOIC ACID, 4-(ALLYLOXY)-3,5-DIALLYL-
    • LS-35568
    • Benzoicacid, 3,5-di-2-propenyl-4-(2-propenyloxy)- (9CI)
    • Benzoic acid,3,5-diallyl-4-allyloxy- (1CI)
    • DTXSID70143216
    • 100347-69-1
    • Inchi: 1S/C16H18O3/c1-4-7-12-10-14(16(17)18)11-13(8-5-2)15(12)19-9-6-3/h4-6,10-11H,1-3,7-9H2,(H,17,18)
    • InChI Key: AFOPLOLSLKSEAK-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1C(=CC(C(=O)O)=CC=1CC=C)CC=C

Computed Properties

  • Exact Mass: 258.12564
  • Monoisotopic Mass: 258.125594
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.063
  • Boiling Point: 381.8°Cat760mmHg
  • Flash Point: 135.5°C
  • Refractive Index: 1.543
  • PSA: 46.53
  • LogP: 3.40660
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